Cas no 1805367-52-5 (Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate)

• Product Name: Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate
• CAS No: 1805367-52-5
• MF: C₁₀H₉Br₂F₂NO₂
• MW: 372.988768339157
• CID: 4863590
• Update Time: 2025-05-21

Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate

• Inchi： 1S/C10H9Br2F2NO2/c1-2-17-10(16)6-3-5(9(13)14)7(4-11)15-8(6)12/h3,9H,2,4H2,1H3
• InChI Key： KLIBLIZFWFKVPT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=O)OCC)C=C(C(F)F)C(CBr)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate

Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate: A Comprehensive Overview

Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate, with the CAS number 1805367-52-5, is a highly specialized organic compound that has garnered significant attention in the fields of heterocyclic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in synthetic chemistry and their potential applications in drug discovery. The structure of this compound is characterized by a pyridine ring substituted with bromine atoms, a difluoromethyl group, and an ethyl ester group, making it a unique molecule with promising chemical and biological properties.

The synthesis of Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate involves a series of carefully designed reactions that highlight the principles of multicomponent synthesis and stereocontrol. Recent advancements in catalytic methodologies have enabled researchers to optimize the production process, ensuring high yields and purity. The compound's structure is particularly intriguing due to the presence of multiple halogen atoms, which not only contribute to its stability but also enhance its reactivity in various chemical transformations. This makes it an invaluable building block in the construction of complex molecular architectures.

One of the most compelling aspects of this compound is its potential in the field of medicinal chemistry. Researchers have explored its role as a precursor for bioactive molecules, particularly in the development of novel antibiotics and anticancer agents. The bromine atoms present in the molecule serve as excellent leaving groups, facilitating nucleophilic substitutions that can lead to the formation of diverse pharmacophores. Recent studies have demonstrated that derivatives of this compound exhibit potent inhibitory activity against key enzymes involved in bacterial resistance mechanisms and cancer cell proliferation.

In addition to its medicinal applications, Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate has shown promise in the realm of agricultural chemistry. Its ability to act as a precursor for herbicides and insecticides has been extensively investigated. The fluorinated substituent enhances the molecule's lipophilicity, which is crucial for its absorption and bioavailability in agricultural settings. Moreover, the brominated groups contribute to its stability under environmental conditions, making it a viable candidate for sustainable pest control solutions.

The environmental impact of this compound has also been a topic of interest among scientists. Studies have been conducted to assess its biodegradability and toxicity profiles. Preliminary results indicate that under controlled conditions, the compound undergoes efficient biodegradation, minimizing its ecological footprint. These findings are particularly significant given the increasing emphasis on green chemistry principles in modern drug development.

In conclusion, Ethyl 2-bromo-6-(bromomethyl)-5-(difluoromethyl)pyridine-3-carboxylate stands out as a multifaceted compound with applications spanning various domains of chemistry. Its unique structure, coupled with recent advancements in synthetic methodologies and biological evaluations, positions it as a valuable asset in both academic research and industrial applications. As research continues to unfold, this compound is expected to pave the way for innovative solutions in drug discovery, agriculture, and environmental science.